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Compound of Interest

Compound Name: Hexadecanal-d5

Cat. No.: B10767885 Get Quote

Sourcing Hexadecanal-d5 for Research
Applications
For researchers, scientists, and professionals in drug development requiring Hexadecanal-d5
for their work, several reputable suppliers offer this deuterated aldehyde for research purposes.

This guide provides an overview of key suppliers and the technical specifications of the

available products.

Overview of Hexadecanal-d5
Hexadecanal-d5 is a deuterated form of Hexadecanal, a 16-carbon saturated fatty aldehyde. It

is commonly used as an internal standard in mass spectrometry-based quantification of its

unlabeled counterpart, Hexadecanal.[1][2][3] This stable isotope-labeled compound is crucial

for accurate measurements in various biological studies, particularly in lipidomics and research

on metabolic pathways.

Key Suppliers
Hexadecanal-d5 is available from several specialized chemical suppliers. Below is a summary

of prominent vendors and their product offerings.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight

Purity Formulation

Cayman

Chemical

2703602-66-

6
C₁₆H₂₇D₅O 245.5

≥99%

deuterated

forms (d₁-d₅)

A solution in

methyl

acetate

Santa Cruz

Biotechnolog

y

629-80-1

(unlabeled)
C₁₆H₂₇D₅O 245.5 Not specified Not specified

Chem-Impex
629-80-1

(unlabeled)

C₁₆H₃₂O

(unlabeled)

240.43

(unlabeled)

≥ 97% (GC)

(unlabeled)

White to

almost white

powder to

crystal

(unlabeled)

It is important to note that Santa Cruz Biotechnology and Chem-Impex list the CAS number for

the unlabeled form of Hexadecanal. Researchers should verify the isotopic labeling of the

product with these suppliers before purchasing.

Purchasing and Availability
Cayman Chemical offers Hexadecanal-d5 directly and through a network of distributors,

including:

Cambridge Bioscience: Serving the UK, Ireland, Europe, USA, and the rest of the world.[4]

Biomol.com: A distributor based in Germany.[2]

Labchem: Another distributor for Cayman Chemical products.

Santa Cruz Biotechnology (SCBT) also lists Hexadecanal-d5 as available for purchase. They

note that the product is classified as a Dangerous Good for transport, which may incur

additional shipping charges.

All suppliers specify that Hexadecanal-d5 is intended for research use only and not for

diagnostic or therapeutic use.
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Technical and Safety Information
Hexadecanal-d5 is the 16-carbon aldehyde analog of palmitic acid. It is involved in biological

processes such as being a major component of plasmalogen and being produced from the

cleavage of sphingosine-1-phosphate (S1P) by S1P lyase 1.

Storage and Stability:

Cayman Chemical recommends storing their Hexadecanal-d5 solution at -20°C and states a

stability of ≥ 2 years. They ship the product on wet ice in the continental US.

Chem-Impex recommends storing the unlabeled Hexadecanal at 0 - 8 °C.

Solubility:

Cayman Chemical provides solubility information for their product in various solvents: DMF:

30 mg/ml, DMSO: 10 mg/ml, Ethanol: 30 mg/ml, and Ethanol:PBS (pH 7.2) (1:2): 0.3 mg/ml.

For detailed experimental protocols involving Hexadecanal-d5, it is recommended to consult

scientific literature in your specific field of research. The "Materials and Methods" sections of

publications often provide information on how this and similar internal standards are used in

experimental workflows.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for utilizing Hexadecanal-d5 as an

internal standard in a quantitative mass spectrometry experiment.
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Caption: A typical workflow for the quantification of Hexadecanal using Hexadecanal-d5 as an

internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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